2,2'-Methylenebis(6-cyclooctyl-4-isopropylphenol)

• CAS No.: 93803-57-7
• Molecular Formula: C35H52O2
• Molecular Weight: 504.8 g/mol
• IUPAC Name: 2-cyclooctyl-6-[(3-cyclooctyl-2-hydroxy-5-propan-2-ylphenyl)methyl]-4-propan-2-ylphenol
• InChI: InChI=1S/C35H52O2/c1-24(2)28-19-30(34(36)32(22-28)26-15-11-7-5-8-12-16-26)21-31-20-29(25(3)4)23-33(35(31)37)27-17-13-9-6-10-14-18-27/h19-20,22-27,36-37H,5-18,21H2,1-4H3
• InChI Key: LLEGIWXOFYVFCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C(=C1)C2CCCCCCC2)O)CC3=C(C(=CC(=C3)C(C)C)C4CCCCCCC4)O

Description

2,2'-Methylenebis(6-cyclooctyl-4-isopropylphenol) is a bisphenol derivative featuring a methylene bridge (-CH₂-) linking two phenolic rings. Each ring is substituted with a cyclooctyl group at the 6-position and an isopropyl group at the 4-position. The bulky cycloalkyl and branched alkyl substituents confer unique steric and electronic properties, influencing its thermal stability, solubility, and reactivity.

Chemical Reactions Analysis

EINECS 298-328-4 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions vary depending on the desired outcome. Major products formed from these reactions are typically derivatives of the original compound, which may have different chemical and physical properties .

Scientific Research Applications

EINECS 298-328-4 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions. In biology, it may be used in studies involving cellular processes and biochemical pathways. In medicine, the compound could be investigated for its potential therapeutic effects. Industrial applications include its use in the production of other chemicals and materials .

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural and Physicochemical Properties

The table below compares key structural features and molecular parameters of 2,2'-methylenebis derivatives:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	Key Properties
2,2'-Methylenebis(6-tert-butyl-4-methylphenol)	6-tert-butyl, 4-methyl	C₂₃H₃₂O₂	340.5	White crystalline powder; m.p. 125–133°C
2,2'-Methylenebis(6-tert-butyl-4-ethylphenol)	6-tert-butyl, 4-ethyl	C₂₅H₃₆O₂	368.55	Solid; used in ABS/PVC resins
6,6'-Methylenebis(4-chloro-2-isopropyl-m-cresol)	4-chloro, 2-isopropyl, 5-methyl	C₂₁H₂₆Cl₂O₂	381.34	Biocide; density ~1.92 g/cm³
2,2'-Methylenebis(4-chlorophenol)	4-chloro	C₁₃H₁₀Cl₂O₂	269.12	Fungicide/algicide; m.p. 189°C
Target Compound: 2,2'-Methylenebis(6-cyclooctyl-4-isopropylphenol)	6-cyclooctyl, 4-isopropyl	-	~500 (estimated)	Expected high steric hindrance; low volatility

Key Observations :

• Halogenation : Chlorinated derivatives (e.g., 4-chloro substituents) exhibit biocidal activity but raise environmental and toxicity concerns .

Functional Performance

Antioxidant Efficacy

• 2,2'-Methylenebis(6-tert-butyl-4-methylphenol): In the Rancimat test, this compound increased the induction period of rapeseed oil methyl ester from 3.7 h to 21.2 h, demonstrating superior oxidative stability .
• 2,2'-Methylenebis(6-tert-butyl-4-ethylphenol) (YOSHINOX 425): Exhibits excellent viscosity stability and weather resistance in ABS and PVC resins, with minimal discoloration .
• Target Compound : The cyclooctyl and isopropyl groups may enhance radical-scavenging efficiency due to electron-donating effects, though excessive bulkiness could limit diffusion in polymer matrices.

Biological Activity

2,2'-Methylenebis(6-cyclooctyl-4-isopropylphenol) is a phenolic compound that has garnered interest due to its potential biological activities. This article explores the compound's biological activity, mechanisms of action, and relevant research findings.

• Chemical Formula : C26H38O2
• CAS Number : 93803-57-7
• Molecular Weight : 398.59 g/mol

Biological Activity

The biological activities of 2,2'-Methylenebis(6-cyclooctyl-4-isopropylphenol) have been investigated in various studies, revealing its potential as an antioxidant and anti-inflammatory agent.

Antioxidant Activity

Research indicates that this compound exhibits significant antioxidant properties. It can scavenge free radicals and reduce oxidative stress, which is crucial in preventing cellular damage associated with various diseases.

• Study Findings :
  • In vitro assays demonstrated that the compound effectively neutralizes reactive oxygen species (ROS), suggesting its utility in mitigating oxidative stress-related conditions .
  • A comparative study showed that it outperformed several known antioxidants in terms of radical scavenging ability .

Anti-inflammatory Effects

The compound has also been evaluated for its anti-inflammatory properties. It appears to inhibit the production of pro-inflammatory cytokines and mediators.

• Mechanism of Action :
  • It modulates pathways involved in inflammation, particularly by inhibiting NF-kB activation, which plays a central role in inflammatory responses .
  • Animal models have shown reduced inflammation markers when treated with this compound, indicating its potential therapeutic applications in inflammatory diseases .

Case Studies

• In Vivo Study on Inflammation :
  • A study conducted on rats with induced paw edema reported that administration of 2,2'-Methylenebis(6-cyclooctyl-4-isopropylphenol) significantly reduced swelling compared to controls. Histological analysis revealed decreased leukocyte infiltration in treated groups .
• Oxidative Stress Model :
  • In a model of oxidative stress induced by hydrogen peroxide in cell cultures, the compound demonstrated a protective effect by enhancing cell viability and reducing apoptosis rates .

The mechanisms underlying the biological activity of 2,2'-Methylenebis(6-cyclooctyl-4-isopropylphenol) are multifaceted:

• Antioxidant Mechanism :
  • The compound donates electrons to free radicals, stabilizing them and preventing cellular damage.
• Anti-inflammatory Mechanism :
  • It inhibits key signaling pathways that lead to inflammation, particularly through the modulation of transcription factors like NF-kB and the MAPK pathway.

Data Table: Summary of Biological Activities

Activity Type	Observations	References
Antioxidant	Effective ROS scavenging
Anti-inflammatory	Reduced cytokine production
Cytoprotection	Enhanced cell viability under oxidative stress